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Compound of Interest

5-Fluoro-2-
Compound Name:
methoxybenzenesulfonyl chloride

Cat. No.: B1304142

Essential Safety and Handling Guide for 5-
Fluoro-2-methoxybenzenesulfonyl Chloride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Fluoro-2-methoxybenzenesulfonyl chloride (CAS RN: 67475-
56-3).[1][2] The information is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Chemical Identity:

e Name: 5-Fluoro-2-methoxybenzenesulfonyl chloride
e CAS Number: 67475-56-3[1]

e Molecular Formula: C7HeCIFO3S[1]

e Molecular Weight: 224.64 g/mol [1]

Hazard Identification and Classification

5-Fluoro-2-methoxybenzenesulfonyl chloride is a corrosive and moisture-sensitive
compound.[3] Based on data for similar sulfonyl chlorides, it is expected to cause severe skin
burns and eye damage.[3][4][5] It may also cause respiratory irritation.[3][6][7]
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GHS Hazard Statements for Structurally Similar Compounds:

o Causes severe skin burns and eye damage.[3][4][5]

Causes serious eye irritation.[6]

Causes skin irritation.[6]

May cause respiratory irritation.[3][6][7]

Harmful if swallowed.[4]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal
safety.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles & Face Shield

Weatr tightly fitting safety
goggles conforming to EN 166
(EU) or NIOSH (US)
standards.[6] A face shield
should be worn in addition to
goggles to protect against
splashes.[5][8]

Skin Protection

Chemical-Resistant Gloves

Wear appropriate protective
gloves to prevent skin
exposure.[3] Regularly inspect
gloves for signs of degradation

and replace them as needed.

Protective Clothing

Wear fire/flame resistant and
impervious clothing.[6] A lab
coat is the minimum
requirement. For larger
quantities or tasks with a
higher risk of splashing,
chemical-resistant coveralls or

an apron should be used.[8]

Footwear

Closed-toe shoes are required.

For significant spill risks,
chemical-resistant safety

footwear is recommended.[5]

[9]

Respiratory Protection

Respirator

Use only in a well-ventilated
area, preferably within a
chemical fume hood.[3] If
exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with an
appropriate cartridge (e.g.,
Type ABEK EN14387) or a
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self-contained breathing
apparatus.[3][6][7]

Operational Plan for Safe Handling

1.

Preparation and Engineering Controls:
Work in a well-ventilated area, with a certified chemical fume hood being the standard.[3]

Ensure that an eyewash station and safety shower are readily accessible and in good
working order.[3][7]

Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated place away from moisture.[3][6][7]

. Handling Procedure:

Before use, carefully inspect the container for any damage or leaks.
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][6]
Prevent contact with skin and eyes.[3]

When transferring the chemical, use appropriate tools (e.g., spatula, funnel) to minimize the
generation of dust or splashes.

Wash hands thoroughly after handling the compound.[3][4][6][7]

Emergency Procedures

Spill Response:

Minor Spill:
o Evacuate personnel from the immediate area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,
vermiculite).

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH5038306&productDescription=3-FLRO-4-METHOXYBNZENESULFO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/5-fluoro-2-methoxybenzoicacid-pid_Seven22626.html
https://www.fishersci.com/store/msds?partNumber=AAH3238903&productDescription=5-FLRO-2-METHOXYBENZOIC+AC+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5038306&productDescription=3-FLRO-4-METHOXYBNZENESULFO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5038306&productDescription=3-FLRO-4-METHOXYBNZENESULFO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3238903&productDescription=5-FLRO-2-METHOXYBENZOIC+AC+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5038306&productDescription=3-FLRO-4-METHOXYBNZENESULFO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/5-fluoro-2-methoxybenzoicacid-pid_Seven22626.html
https://www.fishersci.com/store/msds?partNumber=AAH3238903&productDescription=5-FLRO-2-METHOXYBENZOIC+AC+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5038306&productDescription=3-FLRO-4-METHOXYBNZENESULFO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/5-fluoro-2-methoxybenzoicacid-pid_Seven22626.html
https://www.fishersci.com/store/msds?partNumber=AAH5038306&productDescription=3-FLRO-4-METHOXYBNZENESULFO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5038306&productDescription=3-FLRO-4-METHOXYBNZENESULFO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/SIAL/12620
https://www.echemi.com/sds/5-fluoro-2-methoxybenzoicacid-pid_Seven22626.html
https://www.fishersci.com/store/msds?partNumber=AAH3238903&productDescription=5-FLRO-2-METHOXYBENZOIC+AC+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Carefully collect the absorbed material into a labeled, sealable container for hazardous
waste disposal.

o Clean the spill area thoroughly.
e Major Spill:
o Evacuate the laboratory immediately and alert others.

o Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team.[10]

o Do not attempt to clean up a major spill without specialized training and equipment.
Personal Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6][7][10] Remove contact lenses if present
and easy to do.[6][7] Seek immediate medical attention.[3][4][5]

o Skin Contact: Immediately remove all contaminated clothing.[3][4] Wash the affected skin
with plenty of soap and water for at least 15 minutes.[7] Seek immediate medical attention.

[3]14]

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing.[3][6][7] If breathing is difficult, provide oxygen. If the person is not breathing, give
artificial respiration (do not use mouth-to-mouth).[3] Seek immediate medical attention.[3][4]

[5]

e Ingestion: Do NOT induce vomiting.[3][4] Rinse the mouth with water.[4][6] Never give
anything by mouth to an unconscious person.[3][5] Seek immediate medical attention.[3][4]

[5]

Disposal Plan

Chemical waste generators are responsible for the proper classification and disposal of
hazardous waste in accordance with local, regional, and national regulations.[3]
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1. Waste Collection:

e Collect all waste containing 5-Fluoro-2-methoxybenzenesulfonyl chloride, including
contaminated consumables (e.g., gloves, absorbent materials), in a designated and clearly
labeled hazardous waste container.

e The container must be compatible with the chemical, properly sealed, and stored in a
designated hazardous waste accumulation area.[11]

2. Neutralization of Small Residual Amounts (for experts only):

o While bulk amounts should be disposed of via a licensed service, small residual amounts
can be cautiously neutralized by slowly adding the material to a stirred, ice-cold solution of
sodium bicarbonate or sodium hydroxide.[11] This process is exothermic and should be
performed in a fume hood with appropriate PPE.

 After neutralization, the pH of the solution should be verified to be neutral or slightly basic
before being disposed of as aqueous hazardous waste.[11]

3. Professional Disposal:

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste by a licensed contractor.[12]

e Provide the waste disposal company with the Safety Data Sheet (SDS) for the chemical.[12]

e Do not dispose of 5-Fluoro-2-methoxybenzenesulfonyl chloride down the drain.[4][11]

Workflow for Handling 5-Fluoro-2-
methoxybenzenesulfonyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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